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1-{3-{[1-(1-Adamantyl)ethyl]amino}-4-nitrophenyl}-4-(2-fluorobenzoyl)piperazine 1-{3-{[1-(1-Adamantyl)ethyl]amino}-4-nitrophenyl}-4-(2-fluorobenzoyl)piperazine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0995559
InChI: InChI=1S/C29H35FN4O3/c1-19(29-16-20-12-21(17-29)14-22(13-20)18-29)31-26-15-23(6-7-27(26)34(36)37)32-8-10-33(11-9-32)28(35)24-4-2-3-5-25(24)30/h2-7,15,19-22,31H,8-14,16-18H2,1H3
SMILES: CC(C12CC3CC(C1)CC(C3)C2)NC4=C(C=CC(=C4)N5CCN(CC5)C(=O)C6=CC=CC=C6F)[N+](=O)[O-]
Molecular Formula: C29H35FN4O3
Molecular Weight: 506.6 g/mol

1-{3-{[1-(1-Adamantyl)ethyl]amino}-4-nitrophenyl}-4-(2-fluorobenzoyl)piperazine

CAS No.:

Cat. No.: VC0995559

Molecular Formula: C29H35FN4O3

Molecular Weight: 506.6 g/mol

* For research use only. Not for human or veterinary use.

1-{3-{[1-(1-Adamantyl)ethyl]amino}-4-nitrophenyl}-4-(2-fluorobenzoyl)piperazine -

Specification

Molecular Formula C29H35FN4O3
Molecular Weight 506.6 g/mol
IUPAC Name [4-[3-[1-(1-adamantyl)ethylamino]-4-nitrophenyl]piperazin-1-yl]-(2-fluorophenyl)methanone
Standard InChI InChI=1S/C29H35FN4O3/c1-19(29-16-20-12-21(17-29)14-22(13-20)18-29)31-26-15-23(6-7-27(26)34(36)37)32-8-10-33(11-9-32)28(35)24-4-2-3-5-25(24)30/h2-7,15,19-22,31H,8-14,16-18H2,1H3
Standard InChI Key XQIAOKSHUYHPTO-UHFFFAOYSA-N
SMILES CC(C12CC3CC(C1)CC(C3)C2)NC4=C(C=CC(=C4)N5CCN(CC5)C(=O)C6=CC=CC=C6F)[N+](=O)[O-]
Canonical SMILES CC(C12CC3CC(C1)CC(C3)C2)NC4=C(C=CC(=C4)N5CCN(CC5)C(=O)C6=CC=CC=C6F)[N+](=O)[O-]

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